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Compound of Interest

Compound Name: TZ4AM

Cat. No.: B12387039

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to resolve communication issues between the TZ4M temperature controller and a
computer. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQS)

Q1: My computer is not detecting the TZ4M controller. What should | do?

Al: First, ensure the TZ4M is properly powered on. Check the USB connection between the
Autonics SCM-USA48I converter and your computer, and the RS485 connection between the
converter and the TZ4M. Verify that the SCM-USA48I driver is correctly installed by checking the
Device Manager for a recognized COM port.[1] If the issue persists, try a different USB port or
cable.

Q2: | am receiving a "communication error* message in the DAQMaster software. What are the
common causes?

A2: Communication errors in DAQMaster can stem from several issues. The most common are
incorrect communication parameter settings (baud rate, parity, stop bit, and address) between
the software and the TZ4M.[2] Ensure these settings match on both the device and in the
DAQMaster connection properties. Also, verify the correct COM port is selected in the software.
Improper wiring of the RS485 A+ and B- lines can also lead to this error.[3]

Q3: Can | connect multiple TZ4M controllers to a single computer?
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A3: Yes, the TZ4M uses the RS485 communication protocol, which allows for a multi-drop
network. You can connect up to 31 units to a single communication line.[4] Each TZ4M on the
network must have a unique address (from 1 to 99) set in its parameter settings to avoid
communication conflicts.[2][5]

Q4: What are the correct RS485 communication settings for the TZ4M?

A4: The TZ4M supports the following communication speeds (baud rates): 2400, 4800, and
9600 bps. The protocol uses a start bit of 1, a data bit of 8, and no parity.[2] These settings
must be configured in the second parameter setting group of the TZ4M.

Q5: The TZ4M displays "HHHH" or "LLLL". Is this a communication error?

A5: No, these are not communication errors. The display of "HHHH" indicates that the
measured temperature is higher than the sensor's input range, while "LLLL" indicates it is
lower. An "OPEN" display signifies that the sensor is not connected or the wire is broken.[6]

Troubleshooting Guides
Guide 1: Establishing Initial Communication

This guide outlines the steps to establish a basic communication link between a single TZ4M
controller and a computer using the DAQMaster software.

Detailed Methodologies:
e Hardware Connection:

o Connect the RS485 communication output of the TZ4M (terminals 13 and 14) to the A+
and B- terminals of the SCM-US48I converter, respectively.

o Connect the SCM-US48I converter to a USB port on your computer.
o Ensure the TZ4M is powered on.
 Driver Installation:

o Download the appropriate driver for the SCM-US48I from the Autonics website.[1]
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o Install the driver and verify in the Windows Device Manager that a new COM port has
been assigned and is operating correctly.

e TZA4M Parameter Configuration:
o Enter the parameter setting mode on the TZ4M.
o Navigate to the second setting group to configure the communication parameters.

o Set the desired communication speed (bps), and assign a unique address (Adrs) between
1 and 99.[2]

o DAQMaster Software Setup:

[¢]

Launch the DAQMaster software.

Add a new device and select the TZ4M from the list of supported devices.

[¢]

[e]

Configure the communication settings in DAQMaster to match the parameters set on the
TZ4M (COM port, baud rate, address).

[e]

Attempt to connect to the device.

Logical Workflow for Initial Communication Setup:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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